Cas no 151345-09-4 (Benzeneethanamine,4-(3-aminopropoxy)-3,5-dibromo-)

• Product Name: Benzeneethanamine,4-(3-aminopropoxy)-3,5-dibromo-
• CAS No: 151345-09-4
• MF: C₁₁H₁₆Br₂N₂O
• MW: 352.065541267395
• CID: 179411
• Update Time: 2024-03-01

Benzeneethanamine,4-(3-aminopropoxy)-3,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-(3-aminopropoxy)-3,5-dibromo-
• Moloka'iamine

• Inchi： 1S/C11H16Br2N2O/c12-9-6-8(2-4-15)7-10(13)11(9)16-5-1-3-14/h6-7H,1-5,14-15H2
• InChI Key： GEEVJNJYEZHGHA-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC(Br)=C(OCCCN)C(Br)=C1

Computed Properties

• Exact Mass: 349.96298
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• XLogP3: 1.379

Experimental Properties

• PSA: 61.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines